2-amino-N,N-dimethylacetamide
Overview
Description
2-amino-N,N-dimethylacetamide is a chemical compound with the molecular formula C4H10N2O . It is commonly referred to as DMG .
Synthesis Analysis
The synthesis of 2-amino-N,N-dimethylacetamide can be achieved through the hydrogenation of a compound at room temperature . The reaction is monitored by TLC and the amine is directly used in the subsequent reaction .Molecular Structure Analysis
The molecular weight of 2-amino-N,N-dimethylacetamide is 102.14 . The InChI code is 1S/C4H10N2O/c1-6(2)4(7)3-5/h3,5H2,1-2H3 .Chemical Reactions Analysis
2-amino-N,N-dimethylacetamide can participate in transamidation reactions . Transamidation is typically classified into two categories based on amide activation: activated amide and unactivated amide .Physical And Chemical Properties Analysis
2-amino-N,N-dimethylacetamide is a liquid at room temperature . It should be stored in a dark place, in an inert atmosphere, at 2-8°C .Scientific Research Applications
Solvent in Fiber Production and Organic Compound Synthesis
DMA is commonly used as a solvent in the production of fibers and the synthesis of organic compounds . Its broad range of miscibility makes it useful in mixed solvents .
Pharmaceutical Synthesis
In the pharmaceutical industry, DMA is used as a solvent for synthesizing various drugs . Its stability and miscibility properties make it an ideal choice for this application .
Versatile Synthon in Organic Chemistry
DMA is a versatile synthon in synthetic organic chemistry . It can be used in a variety of ways to generate different functional groups .
Amination Reagent
DMA can be used as a reagent in amination . This process involves the introduction of an amino group into a molecule .
Formylation Reagent
In formylation, DMA can act as a reagent . This process involves the introduction of a formyl group into a molecule .
Source of Functional Groups
DMA can be used to deliver different functional groups such as amino (R-NMe 2), formyl (R-CHO), methylene (R-CH 2), cyano (R-CN), amidoalkyl (CH 2 N (CH 3 )-C (〓O)CH 3 -R) aminocarbonyl (R-CONMe 2), carbonyl (R-CO), methyl (-Me), a single atoms such as C, O, H etc .
Catalyst in Chemical Reactions
DMA can act as a catalyst in certain chemical reactions . It can facilitate SN2 reactivity, which is a type of nucleophilic substitution .
Ligand in the Synthesis of Metallic Compounds
For the synthesis of metallic compounds, DMA can act as an effective ligand . A ligand is an ion or molecule that binds to a central metal atom to form a coordination complex .
Safety and Hazards
properties
IUPAC Name |
2-amino-N,N-dimethylacetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10N2O/c1-6(2)4(7)3-5/h3,5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNVRBEGQERGQRP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40406946 | |
Record name | 2-amino-N,N-dimethylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40406946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N,N-dimethylacetamide | |
CAS RN |
1857-19-8 | |
Record name | 2-amino-N,N-dimethylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40406946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-amino-N,N-dimethylacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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